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molecular formula C9H12O2 B1583643 1-(3-Methoxyphenyl)ethanol CAS No. 23308-82-9

1-(3-Methoxyphenyl)ethanol

Cat. No. B1583643
CAS RN: 23308-82-9
M. Wt: 152.19 g/mol
InChI Key: ZUBPFBWAXNCEOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08962852B2

Procedure details

Tris(triphenylphosphine)ruthenium(II) chloride (3.8 mg, 4 μmol, 1 mol %) and a chiral ligand (M=Ru, R=t-Bu, Ar=C6H5—, 2.6 μmol, 0.65 mol %) were dissolved in i-propanol (3 mL) under nitrogen atmosphere, and then heated and stirred for 0.5 h at 85° C. After the mixture was cooled to room temperature, m-methoxyacetophenone (0.4 mmol), i-propanol (2 mL) and a solution of sodium methoxide in i-propanol (0.4 mL, 0.2 M) were added thereto. Thereafter, the reaction system was placed in an autoclave, and stirred for 6 h under H2 (5 atm) at 40° C. The solvent was removed under reduced pressure, and the resultants were separated by column chromatography (silica gel column; eluent:ethyl acetate/petroleum ether=1/5). Accordingly, pure m-methoxyphenylethanol was obtained and the ee value (ee=99.2%) was measured by GC analysis.
Name
m-methoxyacetophenone
Quantity
0.4 mmol
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
i-propanol
Quantity
0.4 mL
Type
solvent
Reaction Step One
Name
i-propanol
Quantity
2 mL
Type
solvent
Reaction Step One
Name
i-propanol
Quantity
3 mL
Type
solvent
Reaction Step Two
Name
Tris(triphenylphosphine)ruthenium(II) chloride
Quantity
3.8 mg
Type
catalyst
Reaction Step Two
Name
m-methoxyphenylethanol

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([C:9](=[O:11])[CH3:10])[CH:6]=[CH:7][CH:8]=1.C[O-].[Na+]>C(O)(C)C.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.[Cl-].[Cl-].[Ru+2]>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:9]([OH:11])[CH3:10])[CH:6]=[CH:7][CH:8]=1 |f:1.2,4.5.6.7.8.9|

Inputs

Step One
Name
m-methoxyacetophenone
Quantity
0.4 mmol
Type
reactant
Smiles
COC=1C=C(C=CC1)C(C)=O
Name
sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[O-].[Na+]
Name
i-propanol
Quantity
0.4 mL
Type
solvent
Smiles
C(C)(C)O
Name
i-propanol
Quantity
2 mL
Type
solvent
Smiles
C(C)(C)O
Step Two
Name
i-propanol
Quantity
3 mL
Type
solvent
Smiles
C(C)(C)O
Name
Tris(triphenylphosphine)ruthenium(II) chloride
Quantity
3.8 mg
Type
catalyst
Smiles
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-].[Cl-].[Ru+2]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
85 °C
Stirring
Type
CUSTOM
Details
stirred for 0.5 h at 85° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
After the mixture was cooled to room temperature
STIRRING
Type
STIRRING
Details
stirred for 6 h under H2 (5 atm) at 40° C
Duration
6 h
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
the resultants were separated by column chromatography (silica gel column; eluent:ethyl acetate/petroleum ether=1/5)

Outcomes

Product
Details
Reaction Time
 0.5 h
Name
m-methoxyphenylethanol
Type
product
Smiles
COC=1C=C(C=CC1)C(C)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08962852B2

Procedure details

Tris(triphenylphosphine)ruthenium(II) chloride (3.8 mg, 4 μmol, 1 mol %) and a chiral ligand (M=Ru, R=t-Bu, Ar=C6H5—, 2.6 μmol, 0.65 mol %) were dissolved in i-propanol (3 mL) under nitrogen atmosphere, and then heated and stirred for 0.5 h at 85° C. After the mixture was cooled to room temperature, m-methoxyacetophenone (0.4 mmol), i-propanol (2 mL) and a solution of sodium methoxide in i-propanol (0.4 mL, 0.2 M) were added thereto. Thereafter, the reaction system was placed in an autoclave, and stirred for 6 h under H2 (5 atm) at 40° C. The solvent was removed under reduced pressure, and the resultants were separated by column chromatography (silica gel column; eluent:ethyl acetate/petroleum ether=1/5). Accordingly, pure m-methoxyphenylethanol was obtained and the ee value (ee=99.2%) was measured by GC analysis.
Name
m-methoxyacetophenone
Quantity
0.4 mmol
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
i-propanol
Quantity
0.4 mL
Type
solvent
Reaction Step One
Name
i-propanol
Quantity
2 mL
Type
solvent
Reaction Step One
Name
i-propanol
Quantity
3 mL
Type
solvent
Reaction Step Two
Name
Tris(triphenylphosphine)ruthenium(II) chloride
Quantity
3.8 mg
Type
catalyst
Reaction Step Two
Name
m-methoxyphenylethanol

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([C:9](=[O:11])[CH3:10])[CH:6]=[CH:7][CH:8]=1.C[O-].[Na+]>C(O)(C)C.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.[Cl-].[Cl-].[Ru+2]>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:9]([OH:11])[CH3:10])[CH:6]=[CH:7][CH:8]=1 |f:1.2,4.5.6.7.8.9|

Inputs

Step One
Name
m-methoxyacetophenone
Quantity
0.4 mmol
Type
reactant
Smiles
COC=1C=C(C=CC1)C(C)=O
Name
sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[O-].[Na+]
Name
i-propanol
Quantity
0.4 mL
Type
solvent
Smiles
C(C)(C)O
Name
i-propanol
Quantity
2 mL
Type
solvent
Smiles
C(C)(C)O
Step Two
Name
i-propanol
Quantity
3 mL
Type
solvent
Smiles
C(C)(C)O
Name
Tris(triphenylphosphine)ruthenium(II) chloride
Quantity
3.8 mg
Type
catalyst
Smiles
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-].[Cl-].[Ru+2]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
85 °C
Stirring
Type
CUSTOM
Details
stirred for 0.5 h at 85° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
After the mixture was cooled to room temperature
STIRRING
Type
STIRRING
Details
stirred for 6 h under H2 (5 atm) at 40° C
Duration
6 h
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
the resultants were separated by column chromatography (silica gel column; eluent:ethyl acetate/petroleum ether=1/5)

Outcomes

Product
Details
Reaction Time
 0.5 h
Name
m-methoxyphenylethanol
Type
product
Smiles
COC=1C=C(C=CC1)C(C)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.